Cas no 1847548-93-9 ((3S)-3-Amino-3-(5-methyl-1,3-thiazol-2-yl)propanoic acid)

• Product Name: (3S)-3-Amino-3-(5-methyl-1,3-thiazol-2-yl)propanoic acid
• CAS No: 1847548-93-9
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• CID: 5698491
• PubChem ID: 96747907
• Update Time: 2025-07-01

(3S)-3-Amino-3-(5-methyl-1,3-thiazol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1284204
• (3S)-3-Amino-3-(5-methyl-1,3-thiazol-2-yl)propanoicacid
• (3S)-3-Amino-3-(5-methyl-1,3-thiazol-2-yl)propanoic acid
• 1847548-93-9
• 2-Thiazolepropanoic acid, β-amino-5-methyl-, (βS)-

• Inchi： 1S/C7H10N2O2S/c1-4-3-9-7(12-4)5(8)2-6(10)11/h3,5H,2,8H2,1H3,(H,10,11)/t5-/m0/s1
• InChI Key： HAQIUSFFHRTCTB-YFKPBYRVSA-N
• SMILES： S1C(C)=CN=C1[C@H](CC(=O)O)N

Computed Properties

• Exact Mass: 186.04629874g/mol
• Monoisotopic Mass: 186.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.361±0.06 g/cm3(Predicted)
• Boiling Point: 340.1±42.0 °C(Predicted)
• pka: 3.14±0.12(Predicted)

Additional information on (3S)-3-Amino-3-(5-methyl-1,3-thiazol-2-yl)propanoic acid

Introduction to (3S)-3-Amino-3-(5-methyl-1,3-thiazol-2-yl)propanoic Acid (CAS No. 1847548-93-9)

The compound (3S)-3-Amino-3-(5-methyl-1,3-thiazol-2-yl)propanoic acid (CAS No. 1847548-93-9) is a structurally unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amino acids, specifically featuring a thiazole ring as a substituent. The thiazole moiety, a five-membered heterocyclic ring containing sulfur and nitrogen atoms, is known for its versatility in medicinal chemistry due to its ability to interact with various biological targets.

Recent studies have highlighted the importance of thiazole-containing compounds in drug discovery, particularly in the development of anti-inflammatory, antitumor, and antimicrobial agents. The (S)-configuration of this compound adds another layer of complexity, as stereochemistry plays a crucial role in determining the biological activity and pharmacokinetic properties of a molecule. The presence of the 5-methyl group on the thiazole ring further modulates the electronic properties and enhances the stability of the molecule.

The synthesis of (3S)-3-Amino-3-(5-methyl-1,3-thiazol-2-yl)propanoic acid involves a multi-step process that typically includes the formation of the thiazole ring followed by amino acid derivatization. Researchers have explored various methods to optimize this synthesis, including microwave-assisted reactions and catalytic asymmetric synthesis. These advancements have not only improved the yield but also enhanced the enantiomeric excess (ee) of the product, making it more suitable for pharmaceutical applications.

In terms of biological activity, this compound has shown promising results in preliminary assays. For instance, studies have demonstrated its ability to inhibit certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its interaction with receptors related to neurological disorders has been investigated, highlighting its role in neuroprotective therapies.

The structural features of (3S)-3-Amino-3-(5-methyl-1,3-thiazol-2-yl)propanoic acid, such as the thiazole ring, amino group, and carboxylic acid group, contribute to its versatility in forming hydrogen bonds and π-interactions with biomolecules. This makes it an attractive candidate for drug design where multiple binding modes are desired.

Furthermore, computational studies using molecular docking and dynamics simulations have provided insights into its binding affinity towards various protein targets. These studies have been instrumental in guiding further optimization of the compound's structure to enhance its bioavailability and efficacy.

In conclusion, (3S)-3-Amino-3-(5-methyl-1,3-thiazol-2-yl)propanoic acid (CAS No. 1847548-93-) represents a valuable addition to the arsenal of bioactive molecules with potential applications in drug discovery. Its unique structure, combined with recent advancements in synthetic methods and biological evaluations, positions it as a promising candidate for future therapeutic interventions.